Cas no 1094754-90-1 (3-Bromo-6-fluoro-1H-indole)
3-Bromo-6-fluoro-1H-indole structure
Product Name:3-Bromo-6-fluoro-1H-indole
CAS No:1094754-90-1
MF:C8H5BrFN
MW:214.03440451622
MDL:MFCD11212293
CID:1011047
PubChem ID:43163571
Update Time:2025-04-20
3-Bromo-6-fluoro-1H-indole Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromo-6-fluoro-1H-indole
- 3-Bromo-6-fluoroindole
- EN300-1275484
- DB-014634
- 1094754-90-1
- J-512071
- AKOS009345669
- DTXSID80655633
- SCHEMBL16136433
-
- MDL: MFCD11212293
- Inchi: 1S/C8H5BrFN/c9-7-4-11-8-3-5(10)1-2-6(7)8/h1-4,11H
- InChI Key: QFWZYCWYNOMSQC-UHFFFAOYSA-N
- SMILES: BrC1=CNC2C=C(C=CC=21)F
Computed Properties
- Exact Mass: 212.95900
- Monoisotopic Mass: 212.95894g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 15.8Ų
Experimental Properties
- Density: 1.750±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Very slightly soluble (0.15 g/l) (25 º C),
- PSA: 15.79000
- LogP: 3.06950
3-Bromo-6-fluoro-1H-indole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y0992803-5g |
3-bromo-6-fluoro-1H-indole |
1094754-90-1 | 95% | 5g |
$1300 | 2024-08-02 | |
| Enamine | EN300-1275484-0.05g |
3-bromo-6-fluoro-1H-indole |
1094754-90-1 | 0.05g |
$263.0 | 2023-05-24 | ||
| Enamine | EN300-1275484-0.1g |
3-bromo-6-fluoro-1H-indole |
1094754-90-1 | 0.1g |
$275.0 | 2023-05-24 | ||
| Enamine | EN300-1275484-0.25g |
3-bromo-6-fluoro-1H-indole |
1094754-90-1 | 0.25g |
$288.0 | 2023-05-24 | ||
| Enamine | EN300-1275484-0.5g |
3-bromo-6-fluoro-1H-indole |
1094754-90-1 | 0.5g |
$300.0 | 2023-05-24 | ||
| Enamine | EN300-1275484-1.0g |
3-bromo-6-fluoro-1H-indole |
1094754-90-1 | 1g |
$314.0 | 2023-05-24 | ||
| Enamine | EN300-1275484-2.5g |
3-bromo-6-fluoro-1H-indole |
1094754-90-1 | 2.5g |
$614.0 | 2023-05-24 | ||
| Enamine | EN300-1275484-5.0g |
3-bromo-6-fluoro-1H-indole |
1094754-90-1 | 5g |
$908.0 | 2023-05-24 | ||
| Enamine | EN300-1275484-10.0g |
3-bromo-6-fluoro-1H-indole |
1094754-90-1 | 10g |
$1346.0 | 2023-05-24 | ||
| eNovation Chemicals LLC | Y0992803-5g |
3-bromo-6-fluoro-1H-indole |
1094754-90-1 | 95% | 5g |
$1300 | 2025-02-19 |
3-Bromo-6-fluoro-1H-indole Related Literature
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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